Cas no 1870282-22-6 (5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1870282-22-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5959518
• PubChem ID: 165787821
• Update Time: 2025-06-08

5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one
• 1870282-22-6
• EN300-1109338
• 5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H18N2O2/c1-7(2)10(14)6-13-8(3)9(12)4-5-11(13)15/h4-5,7,10,14H,6,12H2,1-3H3
• InChI Key： SDPYBJQEWNURQW-UHFFFAOYSA-N
• SMILES： OC(CN1C(C=CC(=C1C)N)=O)C(C)C

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one

Introduction to 5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1870282-22-6) and Its Emerging Applications in Chemical Biology

5-Amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one, identified by the CAS number 1870282-22-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the dihydropyridine class, a family of molecules known for their diverse biological activities and utility in drug development. The unique structural features of 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one, particularly its amino and hydroxymethyl substituents, contribute to its potential as a versatile scaffold for the design of novel bioactive molecules.

The pharmacological relevance of this compound lies in its ability to interact with biological targets in a manner that modulates cellular processes. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one with various proteins and enzymes. These studies suggest that the compound may exhibit inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications.

In particular, the amino group and the hydroxymethyl side chain of this molecule provide opportunities for further derivatization, allowing chemists to tailor its pharmacokinetic properties and target specificity. The presence of a methyl group at the 6-position enhances the lipophilicity of the compound, which is a critical factor in drug absorption and distribution. These structural attributes make 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one an attractive candidate for structure-based drug design.

Recent experimental studies have explored the potential of this compound as an intermediate in the synthesis of more complex pharmacophores. Researchers have demonstrated its utility in generating derivatives with enhanced binding affinity to specific biological targets. For instance, modifications involving the hydroxymethyl group have led to compounds with improved solubility and bioavailability, which are essential characteristics for successful clinical translation.

The dihydropyridine core of 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one is particularly noteworthy due to its prevalence in medicinal chemistry. Dihydropyridines are well-known for their role in cardiovascular drugs, such as calcium channel blockers, which underscores their biological significance. The structural motif of this compound suggests potential applications beyond cardiovascular therapy, including roles in anti-inflammatory and anticancer therapies.

Advances in synthetic methodologies have also facilitated the preparation of enantiomerically pure forms of this compound, which is crucial for evaluating stereochemical influences on biological activity. Chiral resolution techniques have enabled researchers to isolate specific enantiomers, allowing for detailed mechanistic studies and optimization of pharmacological properties.

The growing interest in 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one is further supported by its potential as a tool compound in chemical biology research. Its ability to modulate enzyme activity and cellular signaling pathways makes it a valuable asset for studying disease mechanisms and developing novel therapeutic strategies. Collaborative efforts between synthetic chemists and biologists are now focused on elucidating the full spectrum of its biological activities.

In conclusion, 5-amino-1-(2-hydroxy-3-methylbutyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1870282-22-6) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a key molecule for future drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.